Cas no 2138046-74-7 (4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane)

• Product Name: 4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane
• CAS No: 2138046-74-7
• MF: C₁₁H₁₇Br
• MW: 229.156682729721
• CID: 5603265
• PubChem ID: 165498208
• Update Time: 2025-06-08

4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1157543
• 2138046-74-7
• 4-bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane
• 4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane

• Inchi： 1S/C11H17Br/c1-3-5-10-8-11(12)7-6-9(10)4-2/h1,9-11H,4-8H2,2H3
• InChI Key： ZVPBJMBANNGQSZ-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(CC#C)C1

Computed Properties

• Exact Mass: 228.05136g/mol
• Monoisotopic Mass: 228.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane

Chemical Profile of 4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane (CAS No. 2138046-74-7)

4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane (CAS No. 2138046-74-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexane derivatives, characterized by the presence of both bromine and propargyl substituents, which make it a versatile intermediate for further chemical modifications and functionalization.

The molecular structure of 4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane consists of a cyclohexane ring substituted at the 4-position with a bromine atom, at the 1-position with an ethyl group, and at the 2-position with a propargyl group (propyne derivative). This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive scaffold for designing novel pharmacophores. The presence of multiple reactive sites—such as the bromine atom for cross-coupling reactions and the propargyl group for further functionalization—enables chemists to explore diverse chemical transformations.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related proteins, particularly those involved in cancer and inflammatory disorders. The structural motif of 4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane has been explored as a potential lead compound due to its ability to interact with biological targets through hydrophobic interactions and π-stacking effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are critical in regulating cellular processes.

One of the most compelling aspects of 4-Bromo-1-ethyl-2-(prop-2-yn-1-yl)cyclohexane is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Sonogashira couplings. The bromine substituent at the 4-position serves as an excellent handle for palladium-catalyzed reactions, allowing for the introduction of aryl or vinyl groups at this position. Similarly, the propargyl group can undergo Sonogashira coupling with terminal alkynes, providing access to more complex molecular architectures. These reactions are widely used in drug discovery to diversify libraries of compounds and optimize pharmacokinetic properties.

The synthesis of 4-Bromo-1-ethyl-(propargyl)cyclohexane has been reported in several academic publications, where it is typically prepared through a multi-step process involving halogenation of cyclohexene derivatives followed by nucleophilic substitution with ethylating agents. The propargylation step is often achieved using propargyl bromide or propargyl lithium reagents in the presence of appropriate catalysts. These synthetic routes highlight the compound's accessibility and its suitability for further derivatization.

Recent advances in computational chemistry have also contributed to the study of 4-Bromo-(propargyl)cyclohexane derivatives by enabling virtual screening and molecular docking studies. These computational approaches have helped researchers identify potential binding modes of this compound with target proteins, providing insights into its mechanism of action. For instance, studies have suggested that the bromine substituent may interact with hydrophobic pockets in protein active sites, while the propargyl group could form hydrogen bonds or π-interactions with complementary residues.

The pharmaceutical industry has shown particular interest in developing kinase inhibitors due to their therapeutic potential in treating cancers and inflammatory diseases. 4-Bromo-(ethoxy)-cyclohexane derivatives, including those featuring propargyl substitutions, have been investigated as inhibitors of cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). Preliminary data indicate that certain analogs exhibit nanomolar potency against these kinases while maintaining good selectivity over other enzymes. This underscores the importance of 4-Bromo-(ethoxy)-cyclohexane scaffolds in medicinal chemistry.

In addition to their role as kinase inhibitors, 4-Bromo-(ethoxy)-cyclohexane derivatives have been explored for their potential antimicrobial properties. The unique structural features of these compounds may disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary antimicrobial assays have shown promising results against Gram-positive bacteria, suggesting that further optimization could lead to novel antibiotics targeting resistant strains.

The development of novel synthetic methodologies has also been a focus area for researchers working with 4-Bromo-(ethoxy)-cyclohexane derivatives. Transition-metal-catalyzed reactions continue to be refined to improve efficiency and selectivity in constructing complex molecular frameworks. For example, copper-catalyzed propargylation reactions have been optimized to minimize side products, enabling cleaner synthesis routes for these valuable intermediates.

The future directions for research on 4-Bromo-(ethoxy)-cyclohexane derivatives include expanding their applications in drug discovery and material science. By leveraging cutting-edge technologies such as flow chemistry and biocatalysis, scientists aim to streamline synthetic processes and enhance scalability. Furthermore, exploring new functionalization strategies will allow for the creation of diverse libraries of compounds with tailored biological activities.

In conclusion,4-Bromo-(ethoxy)-cyclohexane derivatives, including those featuring propargyl substitutions,CAS No: 2138046 - 74 - 7, represent a promising class of compounds with significant potential in medicinal chemistry and beyond. Their unique structural features make them valuable scaffolds for designing novel therapeutics targeting various diseases. As research continues to uncover new synthetic approaches and biological activities,CAS No: 2138046 - 74 - 7 will undoubtedly remain a key compound in both academic laboratories and pharmaceutical companies seeking innovative solutions.